Cas no 1240621-52-6 (tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate)
1240621-52-6 structure
Product Name:tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate
CAS No:1240621-52-6
MF:C10H18F2N2O2
MW:236.258929729462
MDL:MFCD16990519
CID:1102842
PubChem ID:67054906
Update Time:2025-04-20
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-(difluoromethyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
- tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate
- D74047
- tert-butyl3-(difluoromethyl)piperazine-1-carboxylate
- 1240621-52-6
- CS-0079215
- SCHEMBL1498820
- DA-13810
- EN300-101981
-
- MDL: MFCD16990519
- Inchi: 1S/C10H18F2N2O2/c1-10(2,3)16-9(15)14-5-4-13-7(6-14)8(11)12/h7-8,13H,4-6H2,1-3H3
- InChI Key: LAVXOMKPCHCIBF-UHFFFAOYSA-N
- SMILES: FC(C1CN(C(=O)OC(C)(C)C)CCN1)F
Computed Properties
- Exact Mass: 236.13363415g/mol
- Monoisotopic Mass: 236.13363415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.6Ų
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335054-1g |
tert-Butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | 95%+ | 1g |
$4992 | 2021-08-18 | |
| Chemenu | CM335054-1g |
tert-Butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | 95%+ | 1g |
$3401 | 2022-09-03 | |
| eNovation Chemicals LLC | D628607-1g |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | >95% | 1g |
$1250 | 2024-08-03 | |
| eNovation Chemicals LLC | D628607-5g |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | >95% | 5g |
$2280 | 2024-08-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0144-100MG |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | 95% | 100MG |
¥ 1,696.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0144-250MG |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | 95% | 250MG |
¥ 2,712.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0144-500MG |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | 95% | 500MG |
¥ 4,521.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0144-1G |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | 95% | 1g |
¥ 6,778.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0144-5G |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | 95% | 5g |
¥ 20,334.00 | 2023-04-05 | |
| Enamine | EN300-101981-0.05g |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate |
1240621-52-6 | 95% | 0.05g |
$277.0 | 2023-10-28 |
tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
1240621-52-6 (tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate) Related Products
- 1196146-28-7(tert-butyl 3-methyl-5-(trifluoromethyl)piperazine-1-carboxylate)
- 886779-69-7(Tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate)
- 1270982-18-7(tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate)
- 1240588-06-0((S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester)
- 1698595-95-7(tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate)
- 886779-77-7(tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate)
- 1240587-88-5(tert-butyl (3R)-3-(trifluoromethyl)piperazine-1-carboxylate)
- 1240587-95-4(tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate)
- 1017789-35-3(tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate)
- 1240588-01-5((R)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent